Cas no 5422-63-9 (N-Formyl Benzocaine)

• Product Name: N-Formyl Benzocaine
• CAS No: 5422-63-9
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• MDL: MFCD00021025
• CID: 384134
• PubChem ID: 223909
• Update Time: 2025-07-31

N-Formyl Benzocaine Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(formylamino)-, ethyl ester
• Ethyl 4-Formamidobenzoate
• N-Formyl Benzocaine
• 4-Formamino-benzoesaeure-aethylester
• 4-Formylamino-benzoesaeure-aethylester
• 4-formylamino-benzoic acid ethyl ester
• 4-N-formamido-ethylbenzoate
• ethyl 4-(formylamino)benzoate
• ethyl 4-formaminobenzoate
• Benzoic acid, 4-(formylamino)-, ethyl ester
• NSC12009
• Ethyl4-Formamidobenzoate
• 6778AJ
• TRA0057225
• SY030112
• Ethyl 4-Formamidobenzoate (N-Formylbenzocaine)
• AKOS014313685
• NSC-12009
• FT-0762170
• 5422-63-9
• DTXSID30279262
• SCHEMBL4746034
• AC2321
• A870519
• CS-0151544
• SCHEMBL9873179
• CS-11783
• MFCD00021025
• DA-33880

• MDL： MFCD00021025
• Inchi： 1S/C10H11NO3/c1-2-14-10(13)8-3-5-9(6-4-8)11-7-12/h3-7H,2H2,1H3,(H,11,12)
• InChI Key： XXNAVWORVSFFAD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)NC=O)=O

Computed Properties

• Exact Mass: 193.07400
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.4

Experimental Properties

• PSA: 55.40000
• LogP: 2.14050